molecular formula C22H22N2O2 B2990762 N-(4-ethylphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide CAS No. 899947-87-6

N-(4-ethylphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

Cat. No. B2990762
CAS RN: 899947-87-6
M. Wt: 346.43
InChI Key: KXERYJQOLBIAFK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-ethylphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as EMD 57033, is a chemical compound that belongs to the dihydropyridine class of drugs. It has been extensively studied for its potential therapeutic applications in various diseases.

Scientific Research Applications

Chemical Analysis and Drug Metabolism

N-(4-ethylphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide's chemical structure and metabolism are crucial in scientific research, particularly in drug discovery. For instance, studies have utilized 19F-nuclear magnetic resonance (NMR) in drug discovery programs, analyzing compounds with similar chemical structures for their metabolic fate and excretion in rats and dogs. Such research is instrumental in understanding the disposition of potent drugs, including their major metabolites in urine and bile (Monteagudo et al., 2007).

Medicinal Chemistry and Drug Development

In medicinal chemistry, compounds with a dihydropyridine core similar to N-(4-ethylphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide are explored for their therapeutic potential. For example, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent and selective Met kinase inhibitors. These compounds have shown efficacy in tumor stasis in vivo and have been advanced into clinical trials, demonstrating the therapeutic relevance of this chemical class (Schroeder et al., 2009).

Pharmaceutical Synthesis and Characterization

The synthesis and characterization of related compounds are integral to pharmaceutical research. Studies have focused on synthesizing various derivatives with a dihydropyridine ring and evaluating their properties. For instance, the synthesis of ethyl (4-substituted phonoxy)-benzodioxophosphol-4-oxothiazolidin-thiophene-2-carboxylates and their anti-microbial activity and docking studies highlight the diverse applications of these compounds in developing new therapeutics (Spoorthy et al., 2021).

Bioorganic and Medicinal Chemistry

In bioorganic and medicinal chemistry, related compounds are synthesized and tested for various biological activities. For example, carboxamide derivatives of benzo[b][1,6]naphthyridin-(5H)ones have been synthesized and shown potent cytotoxicity against certain cancers. This research underscores the importance of the dihydropyridine structure in developing new anticancer agents (Deady et al., 2005).

properties

IUPAC Name

N-(4-ethylphenyl)-1-[(3-methylphenyl)methyl]-2-oxopyridine-3-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H22N2O2/c1-3-17-9-11-19(12-10-17)23-21(25)20-8-5-13-24(22(20)26)15-18-7-4-6-16(2)14-18/h4-14H,3,15H2,1-2H3,(H,23,25)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KXERYJQOLBIAFK-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC(=C3)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H22N2O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

346.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-ethylphenyl)-1-(3-methylbenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

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